Cas no 1235440-64-8 (5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid)

5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused imidazo-pyridine core, offering versatile reactivity for synthetic applications. Its rigid bicyclic structure enhances stability while providing a functional handle for further derivatization via the carboxylic acid group. This compound is particularly valuable in medicinal chemistry as a scaffold for designing bioactive molecules, owing to its potential for hydrogen bonding and metal coordination. The saturated ring system contributes to improved solubility and conformational control, making it a useful intermediate in the development of pharmaceuticals and agrochemicals. Its synthetic flexibility allows for modifications at multiple positions, enabling tailored molecular design.
5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid structure
1235440-64-8 structure
Product Name:5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid
CAS No:1235440-64-8
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD16040180
CID:2107496
Update Time:2025-11-06

5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
    • 5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid
    • NE21000
    • Z991556972
    • 5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid
    • MDL: MFCD16040180
    • Inchi: 1S/C8H10N2O2/c11-8(12)6-2-1-4-10-5-3-9-7(6)10/h3,5-6H,1-2,4H2,(H,11,12)
    • InChI Key: YPBZAIDTVYRGIL-UHFFFAOYSA-N
    • SMILES: OC(C1C2=NC=CN2CCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Topological Polar Surface Area: 55.1

5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid Pricemore >>

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Additional information on 5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid

Comprehensive Overview of 5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1235440-64-8)

5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1235440-64-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutics targeting inflammation, infectious diseases, and neurological disorders.

The molecular structure of 5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid features a fused bicyclic system with a carboxylic acid functional group at the 8-position. This configuration enhances its reactivity and makes it a valuable intermediate in organic synthesis. Recent studies highlight its potential as a building block for small-molecule inhibitors and bioconjugates, aligning with the growing demand for precision medicine and targeted therapies. The compound's CAS No. 1235440-64-8 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In the context of current trends, 5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid is often discussed alongside topics like AI-driven drug design and green chemistry. With the rise of computational tools in molecular modeling, researchers are leveraging machine learning algorithms to predict the compound's interactions with biological targets. Additionally, its synthesis is being optimized using sustainable methodologies, addressing the global push for environmentally friendly chemical processes. These advancements position the compound as a key player in the future of biopharmaceutical innovation.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The imidazo[1,2-a]pyridine scaffold is known to cross the blood-brain barrier, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Questions like "How does 5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid interact with neural receptors?" are commonly explored in academic forums, underscoring its therapeutic promise.

From a commercial perspective, the demand for CAS No. 1235440-64-8 is rising among contract research organizations (CROs) and pharmaceutical manufacturers. Its applications extend to high-throughput screening and combinatorial chemistry, where it serves as a versatile scaffold for library generation. Suppliers and distributors often highlight its purity and stability, which are critical for reproducible research outcomes.

In summary, 5H,6H,7H,8H-Imidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1235440-64-8) represents a multifaceted compound with broad implications in modern science. Its integration into cutting-edge research and alignment with industry trends ensure its continued relevance. As scientific inquiries evolve, this compound is poised to remain at the forefront of medicinal chemistry and material science advancements.

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